3-(2-{5-[3-oxo-3-(4-thiomorpholinyl)propyl]-1,3,4-oxadiazol-2-yl}ethyl)-1H-indole

• IUPAC Name: 3-[5-[2-(1H-indol-3-yl)ethyl]-1,3,4-oxadiazol-2-yl]-1-thiomorpholin-4-ylpropan-1-one
• InChI: InChI=1S/C19H22N4O2S/c24-19(23-9-11-26-12-10-23)8-7-18-22-21-17(25-18)6-5-14-13-20-16-4-2-1-3-15(14)16/h1-4,13,20H,5-12H2
• InChI Key: AXNGUMKWSRYBHG-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)CCC2=NN=C(O2)CCC3=CNC4=CC=CC=C43
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

Compounds with indole structures are widely found in nature and have significant biological activities. The indole nucleus is present in many important synthetic drug molecules, making it a valuable scaffold for drug development.

Synthesis Analysis

The synthesis of indole derivatives often involves the formation of the indole ring via the Fischer indole synthesis or other methods. The specific synthesis pathway would depend on the substituents on the indole ring.

Molecular Structure Analysis

The molecular structure of an indole derivative can be determined using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).

Chemical Reactions Analysis

Indole compounds can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and oxidation. The specific reactions would depend on the substituents on the indole ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of an indole derivative, such as its solubility, melting point, and stability, can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of an indole derivative would depend on its biological target. For example, some indole derivatives are inhibitors of specific enzymes.

Safety and Hazards

The safety and hazards of an indole derivative would depend on its specific structure. Some indole derivatives are safe for human consumption, while others might be toxic or have side effects.

Future Directions

Given the wide range of biological activities of indole derivatives, there is significant interest in developing new indole-based drugs. Future research might focus on synthesizing novel indole derivatives and testing their biological activities.